Cas no 76475-62-2 (4-(3-carboxypropanamido)benzoic acid)

4-(3-carboxypropanamido)benzoic acid Properties

Names and Identifiers

• Benzoic acid,4-[(3-carboxy-1-oxopropyl)amino]-
• 4-(2-carboxyethylcarboxamido)benzoic acid
• 4-(3-Carboxy-propionylamino)-benzoesaeure
• 4-(3-carboxy-propionylamino)-benzoic acid
• 4-[(3-carboxypropanoyl)amino]benzoic acid
• N-(4-Carboxyphenyl)succinamic acid
• N-(4-Carboxy-phenyl)-succinamidsaeure
• Succinanilsaeure-carbonsaeure-(4)
• 4-(3-carboxypropanamido)benzoic acid
• 4-(3-CARBAMOYLPROPANOYL)BENZOIC ACID
• BRD-K30217641-001-01-2
• SR-01000393446
• F78081
• Cambridge id 5122038
• F0345-1020
• CBKinase1_000202
• CBDivE_005741
• DTXSID40354175
• CBKinase1_012602
• Oprea1_777750
• N-(4-CARBOXYPHENYL)SUCCINAMICACID
• SR-01000393446-1
• Oprea1_699317
• CBDivE_001323
• N-(4-Carboxyphenyl)succinamic acid, 96%
• CS-0322479
• MFCD00020530
• SCHEMBL7824720
• 4-(3-carboxypropanoylamino)benzoic acid
• Oprea1_520562
• 76475-62-2
• AKOS001570700
• Boc-(S)-3-Amino-3-(3,5-dimethoxy-phenyl)-propionicacid
• STK023953
• AF-399/12855033
• +Expand

• MDL： MFCD00020530
• InChIKey： IOKXKKSBNJCKOY-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H11NO5/c13-9(5-6-10(14)15)12-8-3-1-7(2-4-8)11(16)17/h1-4H,5-6H2,(H,12,13)(H,14,15)(H,16,17)
• SMILES： C1=C(C=CC(=C1)NC(=O)CCC(=O)O)C(=O)O
• BRN： 3355574

Computed Properties

• Exact Mass: 237.06400
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 237.064
• Heavy Atom Count: 17
• Complexity: 307
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 7
• Surface Charge: 0
• Topological Polar Surface Area: 104A^2

Experimental Properties

• LogP: 1.26110
• PSA: 103.70000
• Melting Point: 235-236 °C (lit.)
• Color/Form: White or cream powder
• Solubility: Slightly soluble in water.

4-(3-carboxypropanamido)benzoic acid Security Information

• WGK Germany：3
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Hazardous Material transportation number：NONH for all modes of transport
• Risk Phrases： 36/37/38

4-(3-carboxypropanamido)benzoic acid Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%